2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone

• IUPAC Name: 2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexan-1-one
• InChI: InChI=1S/C19H24O6/c1-10(20)16-13(22)9-19(3,23)18(11(2)21)17(16)12-6-7-14(24-4)15(8-12)25-5/h6-8,16-18,23H,9H2,1-5H3
• InChI Key: ISBHDKJASSZWAM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(C(C(CC1=O)(C)O)C(=O)C)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H24O6
• Molecular Weight: 348.4 g/mol

Description

2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone, also known as U-47700, is a synthetic opioid that was first synthesized in the late 1970s. It has gained popularity in recent years as a recreational drug, but it also has potential applications in scientific research.

Mechanism of Action

2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone acts on the mu-opioid receptor, which is responsible for mediating the effects of opioids on the central nervous system. It binds to this receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This results in a range of effects, including pain relief, euphoria, and sedation.
Biochemical and Physiological Effects:
2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone has a range of biochemical and physiological effects, including pain relief, sedation, respiratory depression, and decreased gastrointestinal motility. It also has the potential to cause addiction and dependence, as well as a range of side effects such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone has several advantages for use in lab experiments, including its high potency and selectivity for the mu-opioid receptor. However, it also has several limitations, including its potential for abuse and the risk of overdose.

Future Directions

There are several potential future directions for research involving 2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone, including the development of new drugs with improved efficacy and fewer side effects, the study of the effects of opioids on the central nervous system, and the development of new treatments for pain and addiction. Additionally, further research is needed to better understand the risks and benefits of using 2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone in scientific research.

Synthesis Methods

The synthesis of 2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone involves the reaction of 2,4-dichlorobenzaldehyde with 2-amino-5-chlorobenzonitrile to form the intermediate 2,4-dichloro-N-(2-cyano-5-chlorophenyl)benzamide. This intermediate is then reacted with methylamine and cyclohexanone to form 2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone.

Scientific Research Applications

2,4-diacetyl-3-(3,4-dimethoxyphenyl)-5-hydroxy-5-methylcyclohexanone has potential applications in scientific research as a tool for studying opioid receptors and their role in pain management and addiction. It can also be used to study the effects of opioids on the central nervous system and to develop new drugs with improved efficacy and fewer side effects.